Cas no 2137673-68-6 (3-(2-Chloro-6-fluorophenyl)-4-methyl-5-nitropyridine)

• Product Name: 3-(2-Chloro-6-fluorophenyl)-4-methyl-5-nitropyridine
• CAS No: 2137673-68-6
• MF: C₁₂H₈ClFN₂O₂
• MW: 266.65552520752
• MDL: MFCD31601938
• CID: 5609257
• PubChem ID: 165953473
• Update Time: 2025-10-28

3-(2-Chloro-6-fluorophenyl)-4-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2137673-68-6
• EN300-842057
• 3-(2-chloro-6-fluorophenyl)-4-methyl-5-nitropyridine
• 3-(2-Chloro-6-fluorophenyl)-4-methyl-5-nitropyridine

• MDL： MFCD31601938
• Inchi： 1S/C12H8ClFN2O2/c1-7-8(5-15-6-11(7)16(17)18)12-9(13)3-2-4-10(12)14/h2-6H,1H3
• InChI Key： LEUAAEUFFTUGRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NC=C(C=1C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 266.0258334g/mol
• Monoisotopic Mass: 266.0258334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-(2-Chloro-6-fluorophenyl)-4-methyl-5-nitropyridine

Comprehensive Overview of 3-(2-Chloro-6-fluorophenyl)-4-methyl-5-nitropyridine (CAS No. 2137673-68-6)

3-(2-Chloro-6-fluorophenyl)-4-methyl-5-nitropyridine (CAS No. 2137673-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is characterized by its unique molecular structure, featuring a chloro-fluorophenyl group and a nitro substitution, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing novel therapeutics.

The compound’s CAS number 2137673-68-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its structural complexity, including the 2-chloro-6-fluorophenyl moiety, makes it a valuable intermediate for synthesizing biologically active molecules. Recent studies highlight its relevance in targeting enzyme inhibition and receptor modulation, aligning with trends in personalized medicine and precision agriculture.

In the context of sustainable chemistry, 3-(2-Chloro-6-fluorophenyl)-4-methyl-5-nitropyridine is being explored for its compatibility with green synthesis methodologies. Innovations such as catalysis and solvent-free reactions are being tested to minimize environmental impact. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial forums.

From a commercial perspective, the compound’s patent landscape and supply chain dynamics are of interest to stakeholders. Searches for CAS 2137673-68-6 suppliers and custom synthesis options have surged, reflecting its niche market potential. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, a critical factor for end-users in high-value applications.

Emerging discussions in AI-driven drug discovery also reference nitropyridine derivatives like this compound, as machine learning models predict their utility in lead optimization. Such intersections of computational chemistry and experimental validation are reshaping R&D workflows, making 2137673-68-6 a case study in modern chemical informatics.

In summary, 3-(2-Chloro-6-fluorophenyl)-4-methyl-5-nitropyridine exemplifies the convergence of structural innovation and application diversity. Its relevance to life sciences and industrial chemistry ensures sustained exploration, driven by both academic curiosity and commercial demand.